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Compound of Interest

Compound Name: Bis(2-ethylhexyl) phosphite

Cat. No.: B146843 Get Quote

In-depth Technical Guide: Bis(2-ethylhexyl)
phosphite
This guide provides core technical specifications for Bis(2-ethylhexyl) phosphite, tailored for

researchers, scientists, and professionals in drug development.

Core Molecular Data
Bis(2-ethylhexyl) phosphite, also known as Bis(2-ethylhexyl) hydrogen phosphite, is an

organic compound with applications in various chemical syntheses.[1][2] Its fundamental

molecular properties are summarized below.

Property Value Source

Molecular Formula C16H35O3P NIST[2]

Molecular Weight 306.42 g/mol Sigma-Aldrich

Alternate Formula C16H34O3P+ PubChem[1]

Alternate Molecular Weight 305.41 g/mol PubChem[1]
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The chemical structure of Bis(2-ethylhexyl) phosphite is a central phosphorus atom bonded

to a hydrogen, an oxygen (double bond), and two (2-ethylhexyloxy) groups. This structure is

visualized in the following diagram.
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Chemical structure of Bis(2-ethylhexyl) phosphite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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